Cas no 782462-62-8 (3-{2-4-oxo-2-(piperidin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylacetamido}benzoic acid)

• Product Name: 3-{2-4-oxo-2-(piperidin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylacetamido}benzoic acid
• CAS No: 782462-62-8
• MF: C₁₇H₁₉N₃O₄S
• MW: 361.415462732315
• CID: 3107394
• PubChem ID: 2999097
• Update Time: 2025-05-30

3-{2-4-oxo-2-(piperidin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylacetamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• <br>3-{[(4-oxo-2-piperidin-1-yl-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}benzo ic acid
• 3-{2-4-oxo-2-(piperidin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylacetamido}benzoic acid
• 3-[[2-[4,5-Dihydro-4-oxo-2-(1-piperidinyl)-5-thiazolyl]acetyl]amino]benzoic acid
• HGB46262
• CHEMBL1711825
• AKOS034470310
• Z57011388
• 782462-62-8
• EN300-10609
• HMS2343K13
• 977-442-4
• G36259
• 3-{[(4-oxo-2-piperidin-1-yl-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}benzoic acid
• 3-[[2-(4-oxo-2-piperidin-1-yl-1,3-thiazol-5-yl)acetyl]amino]benzoic acid
• 3-([(4-Oxo-2-piperidin-1-yl-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino)benzoic acid
• 3-{2-[4-oxo-2-(piperidin-1-yl)-4,5-dihydro-1,3-thiazol-5-yl]acetamido}benzoic acid
• MLS002633967
• 3-{2-[4-oxo-2-(piperidin-1-yl)-4,5-dihydro-1,3-thiazol-5-yl]acetamido}benzoicacid
• AB00416091-05
• CS-0230903
• 3-(2-(4-Oxo-2-(piperidin-1-yl)-4,5-dihydro-1,3-thiazol-5-yl)acetamido)benzoic acid
• 3-(2-(4-OXO-2-(PIPERIDIN-1-YL)-4,5-DIHYDROTHIAZOL-5-YL)ACETAMIDO)BENZOIC ACID

• Inchi： 1S/C17H19N3O4S/c21-14(18-12-6-4-5-11(9-12)16(23)24)10-13-15(22)19-17(25-13)20-7-2-1-3-8-20/h4-6,9,13H,1-3,7-8,10H2,(H,18,21)(H,23,24)
• InChI Key： HZWUWYUGWFLYHH-UHFFFAOYSA-N
• SMILES： S1C(C(N=C1N1CCCCC1)=O)CC(NC1C=CC=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 361.10962727Da
• Monoisotopic Mass: 361.10962727Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 124Ų

Additional information on 3-{2-4-oxo-2-(piperidin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylacetamido}benzoic acid

Comprehensive Analysis of 3-{2-4-oxo-2-(piperidin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylacetamido}benzoic acid (CAS 782462-62-8): Properties, Applications, and Research Insights

The compound 3-{2-4-oxo-2-(piperidin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylacetamido}benzoic acid (CAS 782462-62-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate chemical architecture, featuring a thiazole ring, a piperidine moiety, and a benzoic acid derivative. This combination of functional groups endows the compound with versatile properties, making it a subject of interest for drug discovery and medicinal chemistry applications.

Recent trends in scientific literature highlight the growing demand for heterocyclic compounds like 3-{2-4-oxo-2-(piperidin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylacetamido}benzoic acid. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could be leveraged in the development of novel therapeutics. The thiazole ring, a common motif in FDA-approved drugs, is known for its pharmacological relevance, including anti-inflammatory, antimicrobial, and anticancer activities. Meanwhile, the piperidine group enhances the molecule's bioavailability and binding affinity to biological targets.

One of the most frequently searched questions in the context of CAS 782462-62-8 revolves around its synthetic pathways and optimization strategies. Current studies emphasize the importance of green chemistry approaches to synthesize such complex molecules efficiently. For instance, microwave-assisted synthesis and catalytic methods have been explored to reduce reaction times and improve yields. These advancements align with the broader industry shift toward sustainable and cost-effective manufacturing processes.

Another hot topic related to this compound is its potential role in targeted drug delivery systems. The benzoic acid moiety in 3-{2-4-oxo-2-(piperidin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylacetamido}benzoic acid offers opportunities for functionalization, enabling the design of prodrugs or conjugates that enhance tissue specificity. This is particularly relevant in oncology research, where precision medicine demands molecules with high selectivity and minimal off-target effects.

From a structural-activity relationship (SAR) perspective, the compound's unique configuration allows for extensive modifications to fine-tune its pharmacological profile. Computational modeling and molecular docking studies have been instrumental in predicting its interactions with enzymes and receptors. Such insights are critical for optimizing lead compounds in early-stage drug development.

In summary, 3-{2-4-oxo-2-(piperidin-1-yl)-4,5-dihydro-1,3-thiazol-5-ylacetamido}benzoic acid (CAS 782462-62-8) represents a promising candidate for multidisciplinary research. Its structural complexity, combined with its potential therapeutic applications, positions it at the forefront of modern medicinal chemistry. As the scientific community continues to explore its capabilities, this compound may pave the way for breakthroughs in drug design and biomedical innovation.